![molecular formula C9H9F2N3O B2650434 N-[[1-(Difluoromethyl)imidazol-2-yl]methyl]-N-methylprop-2-ynamide CAS No. 2249079-35-2](/img/structure/B2650434.png)
N-[[1-(Difluoromethyl)imidazol-2-yl]methyl]-N-methylprop-2-ynamide
Description
“N-[[1-(Difluoromethyl)imidazol-2-yl]methyl]-N-methylprop-2-ynamide” is a chemical compound that contains an imidazole ring, which is a five-membered heterocyclic moiety1. The imidazole ring is a key component in many biologically active molecules and pharmaceuticals1. However, specific information about this compound is not readily available in the literature.
Synthesis Analysis
The synthesis of imidazole compounds has been a topic of interest in recent years due to their wide range of applications2. However, the specific synthesis process for “N-[[1-(Difluoromethyl)imidazol-2-yl]methyl]-N-methylprop-2-ynamide” is not explicitly mentioned in the available literature.
Molecular Structure Analysis
The molecular structure of “N-[[1-(Difluoromethyl)imidazol-2-yl]methyl]-N-methylprop-2-ynamide” is not directly available. However, related compounds such as “N-{[1-(difluoromethyl)-1H-imidazol-2-yl]methyl}cyclopropanamine” have been studied3. The InChI code for this related compound is "1S/C8H11F2N3/c9-8(10)13-4-3-11-7(13)5-12-6-1-2-6/h3-4,6,8,12H,1-2,5H2"3.Chemical Reactions Analysis
The specific chemical reactions involving “N-[[1-(Difluoromethyl)imidazol-2-yl]methyl]-N-methylprop-2-ynamide” are not detailed in the available literature. However, imidazole compounds are known to participate in a variety of chemical reactions2.Physical And Chemical Properties Analysis
The physical and chemical properties of “N-[[1-(Difluoromethyl)imidazol-2-yl]methyl]-N-methylprop-2-ynamide” are not directly available. However, a related compound, “N-{[1-(difluoromethyl)-1H-imidazol-2-yl]methyl}cyclopropanamine”, has a molecular weight of 187.193.Safety And Hazards
The safety and hazards of “N-[[1-(Difluoromethyl)imidazol-2-yl]methyl]-N-methylprop-2-ynamide” are not directly available. However, a related compound, “1-{[1-(difluoromethyl)-1H-imidazol-2-yl]methyl}piperazine trihydrochloride”, has been classified with the GHS07 pictogram and has hazard statements H315, H319, and H3354.
Future Directions
The future directions for the study and application of “N-[[1-(Difluoromethyl)imidazol-2-yl]methyl]-N-methylprop-2-ynamide” are not directly available in the literature. However, the development of novel methods for the synthesis of substituted imidazoles is of strategic importance due to their wide range of applications1.
properties
IUPAC Name |
N-[[1-(difluoromethyl)imidazol-2-yl]methyl]-N-methylprop-2-ynamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9F2N3O/c1-3-8(15)13(2)6-7-12-4-5-14(7)9(10)11/h1,4-5,9H,6H2,2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YMVCSSRTSYLUEY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC1=NC=CN1C(F)F)C(=O)C#C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9F2N3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
213.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[[1-(Difluoromethyl)imidazol-2-yl]methyl]-N-methylprop-2-ynamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-[(2S)-Piperidin-2-yl]-1,2-oxazole;hydrochloride](/img/structure/B2650351.png)
![N-[2-[3-[2-(1,3-benzodioxol-5-ylamino)-2-oxoethyl]sulfanylindol-1-yl]ethyl]-4-chlorobenzamide](/img/structure/B2650352.png)
![7-(2-(benzo[d]oxazol-2-ylthio)ethyl)-8-(4-benzylpiperazin-1-yl)-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione](/img/structure/B2650358.png)
![N-(1,3-benzodioxol-5-ylmethyl)-N'-[2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-pyrrolidin-1-ylethyl]ethanediamide](/img/structure/B2650360.png)
![6,7,8,9,10,11-Hexahydrocycloocta[b]quinolin-12(5H)-one](/img/structure/B2650369.png)
![N-(1-(tert-butyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-4-methyl-3-nitrobenzamide](/img/structure/B2650372.png)
![(3Z)-3-Ethylidene-1-[(2-methylpropan-2-yl)oxycarbonyl]azetidine-2-carboxylic acid](/img/structure/B2650374.png)